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Compound of Interest

Compound Name: Chloroneb

Cat. No.: B1668800 Get Quote

CAS Number: 2675-77-6 Molecular Weight: 207.05 g/mol [1]

This technical guide provides a comprehensive overview of the fungicide chloroneb, designed

for researchers, scientists, and professionals in drug development. It covers key

physicochemical properties, toxicological data, and standardized experimental methodologies.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for chloroneb, including its chemical

identifiers, physical properties, and toxicity metrics in various organisms.

Table 1: Physicochemical Properties of Chloroneb

Property Value Reference

CAS Number 2675-77-6 [1][2]

Molecular Formula C₈H₈Cl₂O₂ [1]

Molecular Weight 207.05 g/mol [1]

Vapor Pressure 0.003 mmHg at 25 °C [1][3]

Water Solubility 8 mg/L at 25 °C [1]

Soil Half-Life
Can be up to 180 days in field

studies
[4]
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Table 2: Acute Toxicity of Chloroneb

Test Species Route LD50/LC50 Reference

LD50 Rat Oral >11,000 mg/kg [4]

LD50 Rabbit Dermal >5,000 mg/kg [4][5]

LC50 Rainbow Trout Aquatic
>4,200 mg/L (46

hr)
[4]

LC50 Bluegill Sunfish Aquatic
>4,200 mg/L (46

hr)
[4]

LC50 Daphnia magna Aquatic

Not found at

maximum

concentration of

10 mg/L (8 days)

[6]

Table 3: Chronic Toxicity of Chloroneb

Test Species NOAEL
Effects
Observed

Reference

Developmental

Toxicity
Rat

<300 mg/kg/day

(maternal)

Salivation,

stained fur
[4]

Developmental

Toxicity
Rabbit 100 mg/kg/day

Increased

skeletal

anomalies,

decreased fetal

weight

[4]

Mechanism of Action
Chloroneb is a systemic fungicide that is absorbed by the roots of plants.[2][7] Its primary

modes of action are believed to be the inhibition of lipid peroxidation and the inhibition of DNA

polymerization in fungal cells.[1][2][8]
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Lipid Peroxidation Inhibition: By interfering with the process of lipid peroxidation, chloroneb
disrupts the integrity of fungal cell membranes, leading to cell damage and death.[2][9]

DNA Polymerization Inhibition: Chloroneb is also thought to inhibit the synthesis of DNA in

fungi, which is crucial for their growth and replication.[1]

Experimental Protocols
The following are generalized protocols for key toxicological and environmental fate studies,

based on internationally recognized OECD guidelines. These provide a framework for the types

of experiments used to generate the data presented in this guide.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test determines the short-term toxicity of a substance when ingested.

Test Animals: Typically, laboratory rats are used.[3]

Preparation: Animals are fasted overnight before the administration of the test substance.[3]

Dosing: A single, high dose of chloroneb, dissolved in a suitable vehicle (e.g., corn oil), is

administered by gavage.[3]

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.[10]

Body weight is recorded weekly.

Endpoint: The LD50 (Lethal Dose 50%), the dose that is lethal to 50% of the test animals, is

calculated.[10]

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test assesses the toxicity of a substance upon contact with the skin.

Test Animals: Albino rabbits are commonly used for this test.[11]

Preparation: A small area of the animal's back is clipped free of fur.[12]

Application: The test substance is applied to the prepared skin and covered with a porous

gauze patch for a 24-hour exposure period.[12][13]
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Observation: The animals are observed for signs of skin irritation (erythema and edema) and

systemic toxicity for up to 14 days.

Endpoint: The LD50 is determined.

Fish, Acute Toxicity Test (Based on OECD Guideline 203)
This study evaluates the short-term toxicity of a substance to fish.

Test Species: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).[4][14][15]

Exposure: Fish are exposed to a range of concentrations of the test substance in water for

96 hours.[4]

Observation: Mortalities and any abnormal behavioral or physical changes are recorded at

24, 48, 72, and 96 hours.[4]

Endpoint: The LC50 (Lethal Concentration 50%), the concentration that is lethal to 50% of

the fish, is calculated.[4]

Daphnia sp., Acute Immobilisation Test (Based on OECD
Guideline 202)
This test determines the acute toxicity to aquatic invertebrates.

Test Organism:Daphnia magna (water flea), less than 24 hours old, are used.[1][2][5]

Exposure: The daphnids are exposed to a series of concentrations of the test substance for

48 hours.[1][2]

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim after gentle agitation of the test vessel.[1][2]

Endpoint: The EC50 (Effective Concentration 50%), the concentration that immobilizes 50%

of the daphnids, is calculated.[1]

Ready Biodegradability (Based on OECD Guideline 301)
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This test assesses the potential for a substance to be broken down by microorganisms in the

environment.

Inoculum: A mixed population of microorganisms from a source like activated sludge is used.

[16]

Test System: The test substance is incubated with the inoculum in a mineral medium under

aerobic conditions in the dark for 28 days.[16][17]

Measurement: Biodegradation is measured by parameters such as the consumption of

dissolved oxygen or the production of carbon dioxide.[17][18][19]

Endpoint: The percentage of degradation over the 28-day period is determined. A substance

is considered "readily biodegradable" if it reaches a certain percentage of degradation within

a 10-day window.[16][17]

Visualizations
The following diagrams illustrate the proposed mechanisms of action of chloroneb and a

general workflow for toxicological testing.
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Caption: Proposed mechanisms of action of chloroneb in a fungal cell.
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Caption: Generalized workflow for in-vivo and in-vitro toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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